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Introduction

Indium carbonate, with the chemical formula In2(COs)s, is an inorganic compound of indium.
While not as extensively studied as other indium compounds like indium tin oxide (ITO), it
serves as a crucial precursor in the synthesis of various indium-based materials. This technical
guide provides a comprehensive overview of the known properties, synthesis methodologies,
and potential applications of indium carbonate, with a particular focus on aspects relevant to
research and development.

Chemical and Physical Properties

Indium carbonate is a water-insoluble indium source that can be readily converted to other
indium compounds. Upon heating, it undergoes thermal decomposition to form indium(lll) oxide
(In2053). It also reacts with dilute acids to produce the corresponding indium salts, carbon
dioxide, and water.

While extensive quantitative data for indium carbonate is not readily available in the published
literature, the following tables summarize its key known properties.
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Property Value Reference
Chemical Formula In2(CO3)3 [1]
Molecular Weight 409.66 g/mol [1]
Appearance Typically a white solid [2]
Described as "water insoluble”
o or "slightly soluble". Specific
Solubility in Water ] ) [2]
Ksp value is not readily
available.
Thermal Property Description Reference

Thermal Stability

Exhibits low thermal stability,

decomposing upon heating.

[2]

Decomposition Product

Indium(lll) oxide (In203)

[3]

Decomposition Temperature

The decomposition of the
related precursor, indium
hydroxide, begins at
approximately 200-230°C. A
specific decomposition
temperature range for
In2(CO3)s is not well-

documented.

[2]

Crystallographic Data

Current research indicates that indium carbonate synthesized via precipitation methods is

predominantly amorphous.[2][4] As such, detailed crystallographic data such as crystal system,

space group, and lattice parameters for a crystalline form of In2(COs)s are not available in the

literature. X-ray diffraction (XRD) patterns of as-prepared indium carbonate typically do not

show well-defined peaks, which is characteristic of an amorphous material.[4]

Experimental Protocols
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The most common and well-documented method for synthesizing indium carbonate is through
agueous precipitation. This technique offers control over purity and particle characteristics by
adjusting reaction conditions.

Protocol: Synthesis of Indium Carbonate via Aqueous
Precipitation

Objective: To synthesize indium carbonate by reacting a soluble indium salt with a carbonate
source in an aqueous solution.

Materials:

Indium(ll) nitrate (IN(NO3)3-xH20) or Indium(lll) chloride (InCls)

e Sodium carbonate (Naz2COs) or Ammonium carbonate ((NH4)2COs3)
» Deionized water

» Beakers

o Magnetic stirrer and stir bar

e pH meter or pH indicator strips

e Buchner funnel and filter paper

» Wash bottle

e Drying oven

Procedure:

e Precursor Solution Preparation: Dissolve the indium salt (e.g., Indium(lIl) nitrate) in deionized
water to create a precursor solution with a concentration typically ranging from 0.5 M to 1.0
M.[2]

» Precipitant Solution Preparation: Prepare a solution of the carbonate source (e.g., Sodium
carbonate) in deionized water. A concentration of around 1.5 M is commonly used.[2]
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» Precipitation:

o Place the indium precursor solution in a beaker on a magnetic stirrer and begin vigorous
stirring.

o Slowly add the carbonate solution to the indium solution. A white precipitate of indium
carbonate will form.

o Maintain a stoichiometric molar ratio of carbonate ions to indium ions of 3:2 to ensure
complete reaction.[2]

e pH Control:
o Throughout the addition of the carbonate solution, monitor the pH of the mixture.

o If using ammonium carbonate, it is crucial to maintain the pH in the range of 8-9 to prevent
the co-precipitation of indium hydroxide (In(OH)3).[2]

o Aging: After the complete addition of the precipitant, continue stirring the suspension for a
period to allow for the growth and aging of the precipitate particles.

e Filtration and Washing:

o Separate the indium carbonate precipitate from the solution by vacuum filtration using a
Buchner funnel and filter paper.

o Wash the precipitate several times with deionized water to remove any soluble impurities.

e Drying: Carefully transfer the filtered indium carbonate to a watch glass or drying dish and
dry in an oven at a low temperature (e.g., 60-80 °C) until a constant weight is achieved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Indium Carbonate:
Properties, Synthesis, and Potential Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3054444+#indium-carbonate-chemical-
formula-in2-co3-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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